Cas no 17671-50-0 (2-(Trimethylammonio)acetate compound with 2-hydroxy-propane-1,2,3-tricarboxylic acid (1:1))

2-(Trimethylammonio)acetate compound with 2-hydroxy-propane-1,2,3-tricarboxylic acid (1:1) Properties

Names and Identifiers

• 2-(Trimethylammonio)acetate compound with 2-hydroxypropane-1,2,3-tricarboxylic acid (1:1)
• 2-(Trimethylammonio)acetate compound with 2-hydroxy-propane-1,2,3-tricarboxylic acid (1:1)
• Betaine Citrate
• 2-(Trimethylammonio)acetate compound with 2-hydroxypropane-1,2,3-tricarboxylic acid
• Betain-dihydrogencitrat
• Einecs 241-648-6
• (Carboxymethyl)trimethylammonium dihydrogen citrate
• Methanaminium, 1-carboxy-N,N,N-trimethyl-, salt with 2-hydroxy-1,2,3-propanetricarboxylic acid (1:1)
• AK114604
• 9267AA
• AX8116548
• ST24027686
• 2-(Trimethylammonio)acetate compound with 2-hydroxypropane-1,2,3-tricarboxylic acid (1
• BETAINE CITRATE ISO 9001：2015 REACH
• 2-(Trimethylammonio)acetate 2-hydroxypropane-1,2,3-tricarboxylic acid salt
• BETAINE CITRATE
• (carboxymethyl)trimethylammonium dihydrogen citrate
• 2-(TriMethylaMMonio)acetate coMpound with 2-hydroxypropane-1,2,3-tricarboxylic acid (1:1)
• +Expand

• MDL： MFCD06411579
• InChIKey： YKXUOESQDCXGIW-UHFFFAOYSA-N
• Inchi： 1S/C6H8O7.C5H11NO2/c7-3(8)1-6(13,5(11)12)2-4(9)10;1-6(2,3)4-5(7)8/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);4H2,1-3H3
• SMILES： C(C(=O)O)(CC(O)=O)(CC(O)=O)O.C(=O)(C[N+](C)(C)C)[O-]

Computed Properties

• Exact Mass: 309.10600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 6
• Monoisotopic Mass: 309.106
• Heavy Atom Count: 21
• Complexity: 315
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 172

Experimental Properties

• LogP: -2.80600
• PSA: 172.26000
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data avaiable
• Density: No data available

2-(Trimethylammonio)acetate compound with 2-hydroxy-propane-1,2,3-tricarboxylic acid (1:1) Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2-(Trimethylammonio)acetate compound with 2-hydroxy-propane-1,2,3-tricarboxylic acid (1:1) Customs Data

• HS CODE：2923900090
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Alkaline